(2S)-2-[(2-fluorophenyl)sulfonylamino]-3-methylbutanoic acid

• IUPAC Name: (2S)-2-[(2-fluorophenyl)sulfonylamino]-3-methylbutanoic acid
• InChI: InChI=1S/C11H14FNO4S/c1-7(2)10(11(14)15)13-18(16,17)9-6-4-3-5-8(9)12/h3-7,10,13H,1-2H3,(H,14,15)/t10-/m0/s1
• InChI Key: PQVVECYLSLMVBT-JTQLQIEISA-N
• Canonical SMILES: CC(C)C(C(=O)O)NS(=O)(=O)C1=CC=CC=C1F
• Isomeric SMILES: CC(C)[C@@H](C(=O)O)NS(=O)(=O)C1=CC=CC=C1F
• Molecular Formula: C11H14FNO4S
• Molecular Weight: 275.30 g/mol

Description

(2S)-2-[(2-fluorophenyl)sulfonylamino]-3-methylbutanoic acid, also known as Fmoc-L-3-methyl-2,3-diaminopropionic acid, is a synthetic amino acid used in peptide chemistry. It has gained attention in recent years due to its unique properties and potential applications in scientific research.

Scientific Research Applications

Microbial Degradation of Polyfluoroalkyl Chemicals

Liu and Avendaño (2013) explore the environmental biodegradability of polyfluoroalkyl chemicals, focusing on microbial degradation pathways and their impact on the transformation of these chemicals into perfluoroalkyl carboxylic acids (PFCAs) and sulfonic acids (PFSAs). The study emphasizes the significance of understanding these processes for evaluating the environmental fate and effects of these chemicals, including their precursor compounds such as fluorotelomer-based compounds and perfluoroalkane sulfonamido derivatives. The review suggests future research directions, including biodegradation studies, environmental monitoring, and ecotoxicological assessment of perfluoroalkyl and polyfluoroalkyl chemicals (Liu & Avendaño, 2013).

Developmental Toxicity of Perfluoroalkyl Acids

Lau, Butenhoff, and Rogers (2004) provide an overview of the developmental toxicity associated with perfluoroalkyl acids like PFOS and PFOA. The review discusses the increased interest in these compounds due to their widespread prevalence in humans and highlights the necessity for further research to understand the developmental effects of these chemicals in rodents and their potential relevance to human health risk (Lau, Butenhoff, & Rogers, 2004).

Immunotoxicity of PFOA and PFOS

DeWitt et al. (2009) examine the immunotoxic effects of PFOA and PFOS, focusing on their potential to trigger biological activity through activation of peroxisome proliferator-activated receptors (PPARs). The review discusses the alterations in immune responses observed in experimental animals exposed to these compounds and highlights the need for further research to explore the mechanisms of action of these compounds, including both PPARα-dependent and -independent pathways (DeWitt et al., 2009).